Cas no 137886-77-2 (4-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-3-methyl-2-oxo-)
137886-77-2 structure
Product Name:4-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-3-methyl-2-oxo-
CAS No:137886-77-2
MF:C11H14N2O2
MW:206.241062641144
CID:1255690
Update Time:2024-08-04
4-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-3-methyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
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- 4-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-3-methyl-2-oxo-
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- Inchi: 1S/C11H14N2O2/c1-3-4-5-13-10(14)6-9(7-12)8(2)11(13)15/h6,14H,3-5H2,1-2H3
- InChI Key: HYZJJINAELSTEW-UHFFFAOYSA-N
- SMILES: C1(=O)N(CCCC)C(O)=CC(C#N)=C1C
Computed Properties
- Exact Mass: 206.10562
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 334.8±42.0 °C(Predicted)
- PSA: 64.33
- pka: 3.53±0.58(Predicted)
4-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-3-methyl-2-oxo- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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